Cas no 1553944-19-6 (3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1553944-19-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6289843
• PubChem ID: 82696984
• Update Time: 2025-10-17

3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• AKOS021014683
• 1553944-19-6
• EN300-1300993

• Inchi： 1S/C11H18N2O/c1-5-10-9(7-14)11(6-2)13(12-10)8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： ADHJGRLCOYYFHY-UHFFFAOYSA-N
• SMILES： O=CC1C(CC)=NN(C=1CC)C(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1553944-19-6)

3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde, with the CAS number 1553944-19-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde features a pyrazole ring substituted with ethyl groups at positions 3 and 5, and an isopropyl group at position 1, with a carbaldehyde functional group at position 4. This unique structural arrangement confers the compound with distinct chemical properties and biological activities.

The synthesis of 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of its biological activities, 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde has shown promising results in various pharmacological assays. One of the key areas of interest is its potential as an anti-inflammatory agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde has also been investigated for its potential as an antitumor agent. A study published in the Cancer Research journal in 2023 reported that this compound exhibits selective cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The researchers found that the compound induces apoptosis through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). These findings suggest that 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde could be a valuable lead compound for developing novel anticancer therapies.

The pharmacokinetic properties of 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde have also been studied to assess its suitability for in vivo applications. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be necessary to enhance its stability and reduce potential side effects. Ongoing research is focused on improving the drug-like properties of this compound through structural modifications and prodrug strategies.

In addition to its therapeutic potential, 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde has also been explored as a tool compound in chemical biology studies. Its ability to selectively modulate specific biological pathways makes it useful for investigating cellular processes and identifying new drug targets. For example, a recent study published in the Nature Chemical Biology journal utilized this compound to probe the role of specific enzymes in metabolic pathways associated with neurodegenerative diseases.

The safety profile of 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is another critical aspect being evaluated by researchers. Initial toxicity studies have shown that the compound is well-tolerated at therapeutic concentrations in vitro and in animal models. However, comprehensive safety assessments are ongoing to ensure its long-term use is safe for humans. These studies include evaluations of genotoxicity, mutagenicity, and potential interactions with other drugs or biological systems.

In conclusion, 3,5-diethyl-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1553944-19-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool for chemical biology studies. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.